2-ETHYL-4-FLUOROBENZOIC ACID
Description
2-Ethyl-4-fluorobenzoic acid is a chemical compound with the CAS Number: 194487-61-1 . It has a molecular weight of 168.17 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 2-ethyl-4-fluorobenzoic acid is1S/C9H9FO2/c1-2-6-5-7 (10)3-4-8 (6)9 (11)12/h3-5H,2H2,1H3, (H,11,12) . This indicates the presence of 9 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms in the molecule . Physical And Chemical Properties Analysis
2-Ethyl-4-fluorobenzoic acid is a powder at room temperature . The compound is stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-4-fluorobenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethylphenol", "4-fluorobenzoic acid", "thionyl chloride", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "diethyl ether" ], "Reaction": [ "Step 1: 2-ethylphenol is reacted with thionyl chloride to form 2-ethylphenyl chloride.", "Step 2: 4-fluorobenzoic acid is reacted with thionyl chloride to form 4-fluorobenzoyl chloride.", "Step 3: The 2-ethylphenyl chloride and 4-fluorobenzoyl chloride are reacted together in the presence of anhydrous aluminum chloride to form 2-ethyl-4-fluorobenzophenone.", "Step 4: The 2-ethyl-4-fluorobenzophenone is hydrolyzed with sodium hydroxide to form 2-ethyl-4-fluorobenzoic acid.", "Step 5: The 2-ethyl-4-fluorobenzoic acid is purified by recrystallization from a mixture of water and ethyl acetate or by extraction with diethyl ether." ] } | |
CAS RN |
194487-61-1 |
Product Name |
2-ETHYL-4-FLUOROBENZOIC ACID |
Molecular Formula |
C9H9FO2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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